Cas no 1807383-58-9 (4-Bromo-3-(3-chloropropyl)cinnamic acid)

• Product Name: 4-Bromo-3-(3-chloropropyl)cinnamic acid
• CAS No: 1807383-58-9
• MF: C₁₂H₁₂BrClO₂
• MW: 303.579482078552
• CID: 4970812
• Update Time: 2025-06-13

4-Bromo-3-(3-chloropropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-chloropropyl)cinnamic acid

• Inchi： 1S/C12H12BrClO2/c13-11-5-3-9(4-6-12(15)16)8-10(11)2-1-7-14/h3-6,8H,1-2,7H2,(H,15,16)/b6-4+
• InChI Key： ZODPTEXZBJHRCI-GQCTYLIASA-N
• SMILES： BrC1=CC=C(/C=C/C(=O)O)C=C1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Additional information on 4-Bromo-3-(3-chloropropyl)cinnamic acid

Introduction to 4-Bromo-3-(3-chloropropyl)cinnamic acid (CAS No. 1807383-58-9)

4-Bromo-3-(3-chloropropyl)cinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807383-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of cinnamic acid derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both bromine and chlorine substituents in its molecular structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The molecular structure of 4-Bromo-3-(3-chloropropyl)cinnamic acid consists of a phenyl ring linked to a propenoic acid moiety, with bromine and chloropropyl groups attached at specific positions. This arrangement not only influences its reactivity but also contributes to its potential pharmacological effects. The compound's dual halogenation enhances its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in halogenated cinnamic acid derivatives due to their reported biological activities. Studies have suggested that compounds with similar structures may exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of bromine and chlorine atoms in 4-Bromo-3-(3-chloropropyl)cinnamic acid may modulate its interactions with biological targets, potentially leading to new insights into disease mechanisms and therapeutic strategies.

One of the most compelling aspects of 4-Bromo-3-(3-chloropropyl)cinnamic acid is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel molecules with enhanced efficacy and reduced toxicity. For instance, modifications of the chloropropyl group have been explored to improve solubility and bioavailability, while the bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The pharmaceutical industry has shown particular interest in halogenated cinnamic acids due to their potential as scaffolds for drug discovery. 4-Bromo-3-(3-chloropropyl)cinnamic acid exemplifies this trend, with its unique structural features offering opportunities for innovation. Current research is focused on understanding how the electronic and steric effects of bromine and chlorine influence the compound's biological activity. This includes investigating its interactions with enzymes and receptors involved in various disease pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological behavior of compounds like 4-Bromo-3-(3-chloropropyl)cinnamic acid. Molecular modeling studies suggest that the presence of halogen atoms may enhance binding affinity to target proteins, making this compound a promising candidate for drug development. These simulations provide valuable insights into how structural modifications can optimize pharmacological properties, guiding experimental efforts towards more effective therapeutic agents.

In addition to its pharmaceutical applications, 4-Bromo-3-(3-chloropropyl)cinnamic acid has potential uses in materials science and agrochemicals. The unique electronic properties conferred by halogen substitution make it an interesting candidate for developing novel materials with specific optical or electronic characteristics. Furthermore, its structural motifs are reminiscent of natural products known for their biological activities, suggesting possible applications in crop protection chemicals.

The synthesis of 4-Bromo-3-(3-chloropropyl)cinnamic acid involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Key steps include bromination and chlorination of appropriate precursors, followed by functional group transformations to achieve the desired product. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making large-scale production feasible.

Ethical considerations are paramount when developing new chemical entities like 4-Bromo-3-(3-chloropropyl)cinnamic acid. Rigorous safety assessments are conducted to ensure that its use does not pose unintended risks to human health or the environment. Regulatory agencies require comprehensive data on chemical stability, toxicity, and environmental impact before approving new compounds for commercial use.

The future prospects for 4-Bromo-3-(3-chloropropyl)cinnamic acid are promising, with ongoing research expected to uncover new applications and refine synthetic routes. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible benefits for society. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.